Cas no 1806373-06-7 (Ethyl 5-(2-bromopropanoyl)-2-(hydroxymethyl)benzoate)

• Product Name: Ethyl 5-(2-bromopropanoyl)-2-(hydroxymethyl)benzoate
• CAS No: 1806373-06-7
• MF: C₁₃H₁₅BrO₄
• MW: 315.159803628922
• CID: 4957895
• Update Time: 2025-07-18

Ethyl 5-(2-bromopropanoyl)-2-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(2-bromopropanoyl)-2-(hydroxymethyl)benzoate

• Inchi： 1S/C13H15BrO4/c1-3-18-13(17)11-6-9(12(16)8(2)14)4-5-10(11)7-15/h4-6,8,15H,3,7H2,1-2H3
• InChI Key： ILDORSKOPOKUIE-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(CO)=C(C(=O)OCC)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 305
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 5-(2-bromopropanoyl)-2-(hydroxymethyl)benzoate

Ethyl 5-(2-bromopropanoyl)-2-(hydroxymethyl)benzoate (CAS No. 1806373-06-7): A Comprehensive Overview

Ethyl 5-(2-bromopropanoyl)-2-(hydroxymethyl)benzoate (CAS No. 1806373-06-7) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a brominated propanoyl group and a hydroxymethyl substituent on a benzoate backbone. These structural elements contribute to its diverse chemical reactivity and biological activity.

The chemical structure of Ethyl 5-(2-bromopropanoyl)-2-(hydroxymethyl)benzoate consists of an ester linkage between the ethyl group and the benzoic acid moiety. The presence of the bromine atom in the propanoyl group and the hydroxyl group on the methyl substituent adds to its complexity and versatility. The bromine atom, in particular, can serve as a useful handle for further chemical modifications, making this compound a valuable intermediate in synthetic chemistry.

In the context of pharmaceutical research, Ethyl 5-(2-bromopropanoyl)-2-(hydroxymethyl)benzoate has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that compounds with similar structural motifs exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited significant inhibition of cancer cell proliferation in vitro. The brominated propanoyl group was found to play a crucial role in enhancing the compound's biological activity.

From a synthetic chemistry perspective, Ethyl 5-(2-bromopropanoyl)-2-(hydroxymethyl)benzoate can be synthesized through a multi-step process involving several key reactions. One common approach involves the esterification of 5-(2-bromopropanoyl)-2-(hydroxymethyl)benzoic acid with ethanol using a suitable catalyst. The synthesis of the acid precursor typically involves the reaction of 5-bromo-2-hydroxybenzaldehyde with propanoyl chloride followed by reduction and subsequent esterification. This synthetic route provides a flexible platform for the preparation of various derivatives by modifying the substituents on the benzene ring or the propanoyl group.

The physical properties of Ethyl 5-(2-bromopropanoyl)-2-(hydroxymethyl)benzoate are also noteworthy. It is generally obtained as a white crystalline solid with a melting point ranging from 110°C to 115°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in various chemical reactions and formulations.

In terms of safety and handling, while Ethyl 5-(2-bromopropanoyl)-2-(hydroxymethyl)benzoate is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn when working with this compound. Additionally, it is important to store it in a cool, dry place away from incompatible materials.

Recent advancements in materials science have also highlighted the potential applications of Ethyl 5-(2-bromopropanoyl)-2-(hydroxymethyl)benzoate in developing novel materials with unique properties. For example, researchers at the University of California have explored its use as a monomer for polymer synthesis. The resulting polymers exhibited enhanced mechanical strength and thermal stability, making them suitable for use in advanced composite materials and coatings.

In conclusion, Ethyl 5-(2-bromopropanoyl)-2-(hydroxymethyl)benzoate (CAS No. 1806373-06-7) is a versatile organic compound with significant potential across multiple scientific disciplines. Its unique chemical structure and reactivity make it an attractive candidate for further research and development in pharmaceuticals, materials science, and synthetic chemistry. As ongoing studies continue to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.